Cas no 1131587-21-7 (Methyl 2-(benzylamino)-5-iodobenzoate)

• Product Name: Methyl 2-(benzylamino)-5-iodobenzoate
• CAS No: 1131587-21-7
• MF: C₁₅H₁₄INO₂
• MW: 367.181636333466
• CID: 1030702
• PubChem ID: 44828958
• Update Time: 2025-04-20

Methyl 2-(benzylamino)-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(benzylamino)-5-iodobenzoate
• A802740
• Methyl2-(benzylamino)-5-iodobenzoate
• AKOS015852150
• 1131587-21-7
• 5-iodo-2-[(phenylmethyl)amino]benzoic acid methyl ester
• methyl 5-iodanyl-2-[(phenylmethyl)amino]benzoate
• DB-060279
• DTXSID10661045

• Inchi： 1S/C15H14INO2/c1-19-15(18)13-9-12(16)7-8-14(13)17-10-11-5-3-2-4-6-11/h2-9,17H,10H2,1H3
• InChI Key： NLRQUDJGYIJJHL-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)OC)C=1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 367.00693g/mol
• Monoisotopic Mass: 367.00693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines